Cas no 1398681-74-7 (3-benzyl-3-chloro-2,3-dihydro-1H-indol-2-one)

• Product Name: 3-benzyl-3-chloro-2,3-dihydro-1H-indol-2-one
• CAS No: 1398681-74-7
• MF: C₁₅H₁₂ClNO
• MW: 257.7149
• CID: 5071187
• PubChem ID: 154130321
• Update Time: 2025-10-29

3-benzyl-3-chloro-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Benzyl-3-chloroindolin-2-one
• 3-benzyl-3-chloro-2,3-dihydro-1H-indol-2-one
• 3-benzyl-3-chloro-1H-indol-2-one
• 1398681-74-7
• E81822
• CS-0145145

• Inchi： 1S/C15H12ClNO/c16-15(10-11-6-2-1-3-7-11)12-8-4-5-9-13(12)17-14(15)18/h1-9H,10H2,(H,17,18)
• InChI Key： ZGPOMYGMIHSLRG-UHFFFAOYSA-N
• SMILES： ClC1(C(N([H])C2=C([H])C([H])=C([H])C([H])=C12)=O)C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 257.0607417g/mol
• Monoisotopic Mass: 257.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1

Additional information on 3-benzyl-3-chloro-2,3-dihydro-1H-indol-2-one

Latest Research on 3-Benzyl-3-chloro-2,3-dihydro-1H-indol-2-one (CAS: 1398681-74-7): A Comprehensive Review

The compound 3-benzyl-3-chloro-2,3-dihydro-1H-indol-2-one (CAS: 1398681-74-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its indolin-2-one core substituted with a benzyl and chloro group at the 3-position, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of kinase inhibition and anticancer drug development.

One of the key breakthroughs in the synthesis of 3-benzyl-3-chloro-2,3-dihydro-1H-indol-2-one involves a novel palladium-catalyzed cross-coupling reaction, which offers higher yields and better stereoselectivity compared to traditional methods. Researchers have optimized the reaction conditions to minimize side products and improve scalability, making it a viable candidate for industrial-scale production. The compound's unique structural features, including its ability to form hydrogen bonds and hydrophobic interactions, make it a valuable scaffold for drug design.

In terms of biological activity, recent in vitro studies have demonstrated that 3-benzyl-3-chloro-2,3-dihydro-1H-indol-2-one exhibits potent inhibitory effects against several protein kinases, including CDK2 and GSK-3β. These kinases are implicated in various pathological conditions, such as cancer and neurodegenerative diseases. Molecular docking studies have revealed that the chloro and benzyl substituents play a critical role in binding to the ATP-binding pocket of these kinases, thereby disrupting their enzymatic activity. These findings suggest that the compound could serve as a lead structure for the development of novel kinase inhibitors.

Furthermore, preclinical studies have explored the compound's pharmacokinetic properties and toxicity profiles. While 3-benzyl-3-chloro-2,3-dihydro-1H-indol-2-one shows favorable oral bioavailability and metabolic stability in rodent models, further optimization is needed to address its moderate cytotoxicity in normal cells. Researchers are currently investigating structural analogs with improved selectivity and reduced off-target effects. These efforts are supported by advanced computational modeling and high-throughput screening techniques, which aim to identify the most promising derivatives for clinical development.

In conclusion, 3-benzyl-3-chloro-2,3-dihydro-1H-indol-2-one (CAS: 1398681-74-7) represents a compelling area of research in chemical biology and drug discovery. Its versatile synthetic accessibility, combined with its promising biological activities, positions it as a valuable candidate for further investigation. Future studies should focus on elucidating its mechanism of action in greater detail and exploring its potential in combination therapies. As the field progresses, this compound may pave the way for innovative treatments targeting kinase-dependent diseases.